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Cat. No.: B1269699

Get Quote

In the landscape of medicinal chemistry, the benzamide scaffold represents a cornerstone of

drug design, valued for its structural rigidity, synthetic accessibility, and capacity for diverse
biological interactions.[1] Within this class, molecules featuring a 2-aminobenzamide core are
of particular interest. This arrangement forms a potent bidentate zinc-binding group, a key
pharmacophore for inhibiting metalloenzymes, most notably Histone Deacetylases (HDACS).[2]
[3] This guide focuses on a specific, yet underexplored, member of this family: 2-amino-N-(2-
methoxyphenyl)benzamide.

This compound uniquely combines the proven zinc-binding capabilities of the 2-
aminobenzamide moiety with an N-(2-methoxyphenyl) substituent. The methoxy-substituted
phenyl ring offers distinct steric and electronic properties that can modulate target affinity,
selectivity, and pharmacokinetic behavior. While direct literature on this exact molecule is
sparse, this guide will synthesize data from closely related analogues to provide a
comprehensive technical overview for researchers, scientists, and drug development
professionals. We will delve into its logical synthesis, predict its physicochemical properties,
explore its significant therapeutic potential as an HDAC inhibitor, and provide detailed
experimental protocols to facilitate further investigation.
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Synthesis and Characterization: A Reliable
Synthetic Pathway

The most direct and widely employed method for synthesizing N-substituted 2-
aminobenzamides is through the ring-opening of isatoic anhydride with a corresponding amine.
[4] Isatoic anhydride serves as a stable and convenient electrophilic synthon for anthranilic
acid, reacting readily with nucleophiles like primary amines to yield the desired amide with the
loss of carbon dioxide.[5]

The proposed synthesis for 2-amino-N-(2-methoxyphenyl)benzamide leverages this
established reaction between isatoic anhydride and 2-methoxyaniline.
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Caption: Synthetic workflow for 2-amino-N-(2-methoxyphenyl)benzamide.

Experimental Protocol: Synthesis of 2-amino-N-(2-
methoxyphenyl)benzamide
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This protocol is a representative procedure adapted from established methods for the reaction
of isatoic anhydride with primary amines.[4]

o Reagent Preparation: In a dry, round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, dissolve isatoic anhydride (1.0 eq.) in a suitable polar aprotic solvent (e.g.,
dioxane or DMF, approx. 5-10 mL per mmol of anhydride).

o Amine Addition: To the stirred solution, add 2-methoxyaniline (1.0-1.1 eq.) dropwise at room
temperature. The addition is typically mildly exothermic.

o Reaction: Heat the reaction mixture to 80-100 °C. The progress of the reaction can be
monitored by observing the cessation of CO2z evolution. The reaction is typically complete
within 2-4 hours. Thin-Layer Chromatography (TLC) can be used to confirm the consumption
of starting materials.

o Work-up: After cooling to room temperature, pour the reaction mixture into ice-cold water.
The crude product will often precipitate as a solid.

 Purification:
o Collect the solid precipitate by vacuum filtration and wash thoroughly with cold water.

o For further purification, the crude product can be recrystallized from a suitable solvent
system, such as ethanol/water.

o Alternatively, if the product is not sufficiently pure after recrystallization, silica gel column
chromatography can be employed using an appropriate eluent system (e.g., a gradient of
ethyl acetate in hexanes).

o Characterization (Self-Validation): The identity and purity of the final compound must be
confirmed.

o Melting Point (MP): Determine the melting point range of the purified solid.

o Spectroscopy: Obtain *H NMR, 3C NMR, Mass Spectrometry (MS), and Infrared (IR)
spectra to confirm the chemical structure and rule out the presence of significant
impurities.
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Physicochemical Properties (Predicted)

While experimental data for 2-amino-N-(2-methoxyphenyl)benzamide is not readily available,
we can predict its key properties based on its structure and data from close analogues. These
parameters are crucial for drug development, influencing solubility, permeability, and metabolic

stability.
Property Predicted Value /| Range Rationale / Significance
Molecular Formula C14H14N202 -
] Falls within the "Rule of Five"

Molecular Weight 242.27 g/mol o )
guidelines for drug-likeness.
Indicates moderate lipophilicity,
suggesting a balance between

logP ~2.5-3.0 N
aqueous solubility and
membrane permeability.[6]

) Suggests good potential for
Topological Polar Surface Area ) o
~69 A2 oral bioavailability and cell

(TPSA)

permeability.

Hydrogen Bond Donors

2 (two -NH groups)

Contributes to solubility and

target binding interactions.

Hydrogen Bond Acceptors

4 (two O atoms, two N atoms)

Influences solubility and
provides points for hydrogen

bonding with biological targets.

Aqueous Solubility

Slightly Soluble

The aromatic rings reduce
solubility, but polar groups
provide some aqueous

interaction.[1]

Biological Activity and Therapeutic Potential

The therapeutic potential of 2-amino-N-(2-methoxyphenyl)benzamide is strongly suggested

by its structural similarity to a well-established class of enzyme inhibitors.
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Primary Target: Histone Deacetylase (HDAC) Inhibition

HDACSs are a class of enzymes that play a critical role in epigenetic regulation by removing
acetyl groups from histone proteins, leading to chromatin condensation and transcriptional
repression.[3] Dysregulation of HDAC activity is a hallmark of many cancers and fibrotic
diseases, making HDAC inhibitors (HDACI) a major focus of therapeutic development.[2][7]

The N-(2-aminophenyl)benzamide scaffold is a classic "Type II" zinc-binding group for class |
HDACs (HDAC1, 2, 3).[2][8] The mechanism involves the bidentate chelation of the catalytic
zinc ion (Zn2*) in the enzyme's active site by the ortho-amino group and the adjacent amide

carbonyl oxygen. This interaction effectively blocks the enzyme's catalytic function.
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Caption: Proposed mechanism of HDAC inhibition.

The introduction of the 2-methoxyphenyl group can further influence activity. It may interact with
other residues in the active site tunnel, potentially conferring selectivity for specific HDAC
isoforms. Studies on related 2-substituted benzamides have shown that minor modifications
can dramatically shift selectivity between HDAC1/2 and HDAC3.[8]

Contextual Data: ICso Values of Related 2-Aminobenzamide HDAC Inhibitors[8]

Compound Target ICs0 (NM) Selectivity Profile

Compound 14 (2-

amino-6- .
HDAC1 180 HDAC1,2,3 Inhibitor

fluorobenzamide

derivative)

HDAC3 49

Compound 13 (2-
methylamino HDAC1 >15,000 HDAC3 Selective
benzamide derivative)

HDAC3 41

RGFP966 (N-(2-
aminophenyl)carboxa HDAC3 80 HDACS3 Selective
mide)

This data highlights that the core 2-aminobenzamide structure is a potent inhibitor, and
substitutions on the benzamide ring are critical for determining isoform selectivity.[8]

Other Potential Biological Activities

 Antiproliferative and Antifibrotic Activity: As a direct consequence of HDAC inhibition, the
compound is predicted to have antiproliferative activity against various cancer cell lines.[2]
Furthermore, N-(2-aminophenyl)benzamide derivatives have shown efficacy in mouse
models of pulmonary fibrosis.[2][7]
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» Antiparasitic Activity: Benzimidazole and benzamide derivatives containing N-(2-
methoxyphenyl) groups have been investigated for leishmanicidal activity.[9][10] One such
compound reduced parasite load by 71% in an in vivo model of cutaneous leishmaniasis,
suggesting this moiety may contribute to antiparasitic effects.[9][10]

o Antimicrobial Activity: Various 2-amino-N-phenylbenzamides have been screened for
antimycobacterial and antifungal properties, showing moderate activity.[11]

Pharmacokinetic Considerations (Predicted)

A compound's therapeutic success hinges on its ADME (Absorption, Distribution, Metabolism,
Excretion) profile.

o Absorption: With a moderate predicted logP and TPSA, the molecule likely has good
potential for passive oral absorption.[6]

 Distribution: The compound is expected to distribute into tissues. The BOILED-Egg model,
applied to similar structures, suggests potential for blood-brain barrier penetration.[6]

o Metabolism: Benzamides can undergo several metabolic transformations. Key pathways for
this molecule could include:

o N-acetylation of the 2-amino group, which can sometimes lead to faster clearance.[12]
o O-demethylation of the methoxy group.
o Hydroxylation of the aromatic rings.

o Excretion: Metabolites are typically excreted renally.

Protocol: In Vitro Metabolic Stability Assay (Liver
Microsomes)

This assay provides an early assessment of a compound's susceptibility to Phase |
metabolism.

 Incubation Preparation: Prepare an incubation mixture in microtubes containing liver
microsomes (e.g., human or rat), a NADPH-regenerating system, and phosphate buffer (pH
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7.4).

o Compound Addition: Add 2-amino-N-(2-methoxyphenyl)benzamide (typically at a final
concentration of 1 uM) to initiate the reaction.

o Time Points: Incubate the mixture at 37 °C. Aliquots are removed at specific time points (e.g.,
0, 5, 15, 30, 60 minutes).

e Reaction Quenching: Stop the reaction in each aliquot by adding a cold organic solvent (e.g.,
acetonitrile) containing an internal standard.

e Analysis: Centrifuge the samples to precipitate proteins. Analyze the supernatant using a
validated LC-MS/MS method to quantify the remaining parent compound.

o Data Analysis: Plot the natural log of the percentage of remaining compound versus time.
The slope of this line is used to calculate the in vitro half-life (t%2) and intrinsic clearance
(CLint).

Future Research Directions

2-amino-N-(2-methoxyphenyl)benzamide stands as a promising candidate for further
research. Key next steps should include:

o Definitive Synthesis and Characterization: Perform the proposed synthesis and rigorously
confirm the structure and purity of the compound.

« In Vitro HDAC Profiling: Screen the compound against a panel of HDAC isoforms (especially
HDAC1, 2, and 3) to determine its potency (ICso) and selectivity.

» Cell-Based Assays: Evaluate its antiproliferative effects in relevant cancer cell lines (e.g.,
lung, colon, hematological) and assess its ability to induce apoptosis or cell cycle arrest.

e Pharmacokinetic Studies: Conduct in vitro ADME assays (metabolic stability, plasma protein
binding, permeability) followed by in vivo pharmacokinetic studies in animal models to
determine its oral bioavailability and half-life.[12]

« In Vivo Efficacy Studies: Based on positive in vitro results, test the compound in animal
models of cancer or fibrosis to establish therapeutic efficacy.

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b1269699/docs?utm_src=pdf-body#introduction-unveiling-a-scaffold-of-therapeutic-promise
https://www.benchchem.com/product/b1269699/docs?utm_src=pdf-body#introduction-unveiling-a-scaffold-of-therapeutic-promise
https://pdf.benchchem.com/1319/Evaluating_the_Pharmacokinetic_Profile_of_4_Amino_N_3_5_dichlorophenyl_benzamide_Analogs_A_Comparative_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269699?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Conclusion

2-amino-N-(2-methoxyphenyl)benzamide is a strategically designed molecule that merges
the potent zinc-chelating properties of the 2-aminobenzamide core with the modulating
influence of a 2-methoxyphenyl substituent. Based on extensive literature on related
analogues, it is strongly positioned as a potential inhibitor of Class | histone deacetylases. This
activity suggests significant therapeutic potential in oncology and fibrotic diseases. Its predicted
physicochemical properties are favorable for drug development, though its metabolic profile
requires experimental validation. The detailed synthetic and analytical protocols provided in this
guide offer a clear path for researchers to synthesize, validate, and explore the full biological
potential of this promising compound.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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